Cas no 941897-39-8 (N-(3-chlorophenyl)-2-{2-methyl-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{2-methyl-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl}acetamide
• CAS No: 941897-39-8
• MF: C₂₀H₁₅ClN₄O₂S
• MW: 410.876701593399
• CID: 6048199
• PubChem ID: 16802292
• Update Time: 2025-10-28

N-(3-chlorophenyl)-2-{2-methyl-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-{2-methyl-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl}acetamide
• Thiazolo[4,5-d]pyridazine-5(4H)-acetamide, N-(3-chlorophenyl)-2-methyl-4-oxo-7-phenyl-
• AKOS024642274
• 941897-39-8
• N-(3-chlorophenyl)-2-(2-methyl-4-oxo-7-phenyl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• F2347-0094
• N-(3-chlorophenyl)-2-(2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide
• N-(3-chlorophenyl)-2-{2-methyl-4-oxo-7-phenyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl}acetamide

• Inchi： 1S/C20H15ClN4O2S/c1-12-22-18-19(28-12)17(13-6-3-2-4-7-13)24-25(20(18)27)11-16(26)23-15-9-5-8-14(21)10-15/h2-10H,11H2,1H3,(H,23,26)
• InChI Key： WIZULZTXHBEMQY-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=CC(Cl)=C2)=O)N=C(C2=CC=CC=C2)C2SC(C)=NC1=2

Computed Properties

• Exact Mass: 410.0604246g/mol
• Monoisotopic Mass: 410.0604246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 12.47±0.70(Predicted)

Additional information on N-(3-chlorophenyl)-2-{2-methyl-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl}acetamide

Comprehensive Overview of N-(3-chlorophenyl)-2-{2-methyl-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl}acetamide (CAS 941897-39-8): Structure, Applications, and Research Insights

The compound N-(3-chlorophenyl)-2-{2-methyl-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl}acetamide (CAS 941897-39-8) represents a sophisticated heterocyclic molecule with a unique structural framework combining thiazolo[4,5-d]pyridazine and acetamide moieties. Its intricate architecture, featuring a 3-chlorophenyl substituent and a 2-methyl-4-oxo-7-phenyl core, has garnered significant attention in pharmaceutical and agrochemical research. The presence of both nitrogen- and sulfur-containing rings contributes to its potential bioactivity, making it a subject of interest for drug discovery programs targeting enzyme modulation and receptor interactions.

Recent studies highlight the growing demand for novel heterocyclic compounds in medicinal chemistry, particularly those with thiazolo-pyridazine scaffolds. Researchers frequently search for "CAS 941897-39-8 solubility," "thiazolo[4,5-d]pyridazine derivatives biological activity," and "N-(3-chlorophenyl)acetamide applications" – reflecting key investigative directions. The compound's lipophilic character, influenced by its phenyl and chlorophenyl groups, suggests potential membrane permeability, a critical factor for bioactive molecules. Computational analyses of its molecular docking properties with various protein targets have become a trending topic in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of N-(3-chlorophenyl)-2-{2-methyl-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl}acetamide typically involves multi-step reactions including cyclocondensation and N-acylation processes. Analytical characterization via LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy confirms the compound's high purity, with the proton NMR spectrum showing distinctive peaks for the methyl group (δ ~2.5 ppm) and aromatic protons (δ 7.2-8.1 ppm). These technical details address common queries such as "how to characterize CAS 941897-39-8" and "synthetic route for thiazolo-pyridazine acetamides."

The compound's potential applications extend to material science, where its conjugated π-system and electron-withdrawing groups make it a candidate for organic electronic materials. This aligns with current research trends exploring "heterocyclic compounds for OLEDs" and "nitrogen-rich small molecules for optoelectronics." Thermal stability studies (TGA/DSC) of this derivative reveal decomposition temperatures above 250°C, suggesting utility in high-performance materials – a property frequently searched in combination with "thermal properties of thiazolo[4,5-d]pyridazines."

In biochemical contexts, the thiazolo[4,5-d]pyridazine core resembles purine bases, prompting investigations into its potential as a nucleic acid binder or kinase inhibitor. Recent patent analyses show growing interest in similar structures for anti-inflammatory and metabolic disorder applications, though specific biological data for CAS 941897-39-8 remains proprietary in many cases. Researchers often inquire about "biological targets for N-(3-chlorophenyl)thiazolo-pyridazines" and "in vitro assays for CAS 941897-39-8," indicating directions for future published studies.

Environmental and safety profiles of this compound follow standard handling protocols for organochlorine-containing substances. While not classified as hazardous, proper PPE (Personal Protective Equipment) including gloves and goggles is recommended during manipulation, addressing common laboratory safety questions. The compound's logP (calculated ~3.2) suggests moderate hydrophobicity, important information for researchers searching "solubility parameters of CAS 941897-39-8" or "formulation strategies for thiazolo-pyridazine derivatives."

Emerging computational chemistry approaches utilize molecular dynamics simulations to predict the behavior of N-(3-chlorophenyl)-2-{2-methyl-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl}acetamide in biological systems. These studies correlate with frequent searches for "in silico modeling of thiazolo[4,5-d]pyridazines" and "ADMET prediction for CAS 941897-39-8." The compound's hydrogen bond acceptor/donor pattern (3 acceptors, 1 donor) and polar surface area (~80 Ų) meet typical criteria for drug-like molecules, though experimental verification remains essential.

Future research directions may explore the compound's structure-activity optimization through modifications at the 5-position acetamide or 7-phenyl group. Such investigations would address recurring questions about "SAR of thiazolo[4,5-d]pyridazine analogs" and "bioisosteric replacements for CAS 941897-39-8." The scientific community continues to monitor developments involving this structurally intriguing molecule, particularly in the context of fragment-based drug discovery and targeted protein degradation strategies.